Cas no 1262010-56-9 (3-(4-Fluorophenyl)-5-trifluoromethylbenzoic acid)

• Product Name: 3-(4-Fluorophenyl)-5-trifluoromethylbenzoic acid
• CAS No: 1262010-56-9
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• MDL: MFCD18319087
• CID: 1038969
• PubChem ID: 53225017
• Update Time: 2025-10-19

3-(4-Fluorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-FLUOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
• 4'-Fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• BS-20397
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-5-(trifluoromethyl)-
• 4/'-Fluoro-5-(trifluoroMethyl)-[1,1/'-biphenyl]-3-carboxylic acid
• DTXSID80688749
• MFCD18319087
• 3-(4-fluorophenyl)-5-(trifluoromethyl)benzoic acid
• SCHEMBL21462308
• CS-0209359
• 4'-Fluoro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• 1262010-56-9
• GXEMQUNYBDUJCM-UHFFFAOYSA-N
• 3-(4-Fluorophenyl)-5-trifluoromethylbenzoic acid

• MDL： MFCD18319087
• Inchi： 1S/C14H8F4O2/c15-12-3-1-8(2-4-12)9-5-10(13(19)20)7-11(6-9)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： GXEMQUNYBDUJCM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 284.04600
• Monoisotopic Mass: 284.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 385.0±42.0 °C at 760 mmHg
• Flash Point: 186.6±27.9 °C
• PSA: 37.30000
• LogP: 4.20970
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(4-Fluorophenyl)-5-trifluoromethylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives